Cas no 478259-43-7 (N-[(3-chloro-4-methoxyphenyl)methyl]-3-nitrobenzamide)

• Product Name: N-[(3-chloro-4-methoxyphenyl)methyl]-3-nitrobenzamide
• CAS No: 478259-43-7
• CID: 4653967
• Update Time: 2025-05-24

N-[(3-chloro-4-methoxyphenyl)methyl]-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-chloro-4-methoxyphenyl)methyl]-3-nitrobenzamide

Additional information on N-[(3-chloro-4-methoxyphenyl)methyl]-3-nitrobenzamide

N-[(3-chloro-4-methoxyphenyl)methyl]-3-nitrobenzamide: A Comprehensive Overview

The compound N-[(3-chloro-4-methoxyphenyl)methyl]-3-nitrobenzamide (CAS No. 478259-43-7) is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design, material synthesis, and catalysis. In this article, we delve into the structural characteristics, synthesis methods, properties, and recent advancements in the utilization of this compound.

The molecular structure of N-[(3-chloro-4-methoxyphenyl)methyl]-3-nitrobenzamide comprises a benzamide core with substituents that introduce functional diversity. The benzamide group serves as a versatile platform for further chemical modifications, while the nitro group at the 3-position of the benzene ring imparts strong electron-withdrawing effects. Additionally, the presence of a chloro and methoxy group on the phenyl ring introduces steric and electronic effects that can significantly influence the compound's reactivity and solubility properties.

Recent studies have highlighted the role of N-[(3-chloro-4-methoxyphenyl)methyl]-3-nitrobenzamide in drug design, particularly in the development of bioactive molecules. Researchers have explored its potential as a lead compound for designing inhibitors targeting specific enzymes or receptors. The nitro group's electron-withdrawing nature enhances the molecule's ability to interact with biological targets, making it a valuable candidate for further optimization in medicinal chemistry.

In terms of synthesis, N-[(3-chloro-4-methoxyphenyl)methyl]-3-nitrobenzamide can be prepared through various routes, including nucleophilic acyl substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and desired product purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with green chemistry principles.

The physical properties of N-[(3-chloro-4-methoxyphenyl)methyl]-3-nitrobenzamide are also worth noting. Its melting point, solubility in various solvents, and stability under different conditions have been characterized in recent studies. These properties make it suitable for applications in both organic synthesis and materials science. For instance, its stability under thermal conditions makes it a potential candidate for high-performance materials such as polymers or coatings.

Moreover, the compound's reactivity has been explored in various chemical transformations. Its ability to undergo nucleophilic substitution reactions has been leveraged in constructing more complex molecules with tailored functionalities. Recent research has demonstrated its utility as an intermediate in the synthesis of advanced materials with specific optical or electronic properties.

In conclusion, N-[(3-chloro-4-methoxyphenyl)methyl]-3-nitrobenzamide (CAS No. 478259-43-7) is a multifaceted compound with diverse applications across different domains of chemistry. Its unique structural features, coupled with recent advancements in synthesis and characterization techniques, position it as a valuable tool for researchers aiming to develop innovative solutions in drug discovery, material science, and beyond.